2-[(4-propyl-5-pyrimidinyl)carbonyl]-2,7-diazaspiro[4.5]decan-6-one

• IUPAC Name: 2-(4-propylpyrimidine-5-carbonyl)-2,7-diazaspiro[4.5]decan-6-one
• InChI: InChI=1S/C16H22N4O2/c1-2-4-13-12(9-17-11-19-13)14(21)20-8-6-16(10-20)5-3-7-18-15(16)22/h9,11H,2-8,10H2,1H3,(H,18,22)
• InChI Key: KUUHZLDKPHBHQH-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NC=NC=C1C(=O)N2CCC3(C2)CCCNC3=O
• Molecular Formula: C16H22N4O2
• Molecular Weight: 302.37 g/mol

Description

The compound “2-[(4-propyl-5-pyrimidinyl)carbonyl]-2,7-diazaspiro[4.5]decan-6-one” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a spirocyclic structure, which is a type of cyclic compound where two rings share a single atom.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would include a pyrimidine ring attached to a spirocyclic structure. The spirocyclic structure is a type of cyclic compound where two rings share a single atom.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrimidine ring in the molecule could potentially undergo reactions typical for aromatic compounds, such as electrophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would depend on the presence and location of polar groups within the molecule. Its melting and boiling points would depend on the strength of the intermolecular forces.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with. Without more specific information, it’s difficult to predict the mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. For example, if it’s a drug, its safety profile would be determined through preclinical and clinical testing.

Future Directions

The future directions for research on this compound would depend on its intended use and the results of initial studies. If it shows promise as a drug, for example, future research could involve optimizing its structure for better efficacy or safety.